M4 Subtype Selectivity
VU6028418 achieves >100-fold selectivity for M4 over M1, M2, M3, and M5 subtypes, a critical advancement over earlier lead compounds that displayed residual off-target activity [1]. By contrast, the predecessor VU6013720 and other earlier analogs (VU6021625, VU6021302) exhibited measurable antagonism at M2 and M3 receptors at concentrations under 10 µM, limiting their utility in vivo [2]. Pan-muscarinic antagonists such as scopolamine and atropine show no meaningful subtype selectivity and produce unwanted peripheral side effects [3].
| Evidence Dimension | Subtype selectivity (fold over M4 IC50) |
|---|---|
| Target Compound Data | >100-fold selective for M4 over M1, M2, M3, M5 |
| Comparator Or Baseline | VU6013720: <30-fold selectivity over M2/M3; Scopolamine/Atropine: non-selective |
| Quantified Difference | At least 3- to >10-fold improvement in selectivity window compared to prior M4 antagonist series |
| Conditions | Functional calcium mobilization assays in CHO cells expressing human recombinant mAChRs |
Why This Matters
Superior subtype selectivity directly reduces the risk of off-target muscarinic effects (cardiovascular, gastrointestinal) in preclinical efficacy models.
- [1] Spock M, et al. Discovery of VU6028418: A Highly Selective and Orally Bioavailable M4 Muscarinic Acetylcholine Receptor Antagonist. ACS Med Chem Lett. 2021;12(8):1342-1349. doi:10.1021/acsmedchemlett.1c00363. View Source
- [2] Bollinger KA, et al. Discovery and characterization of novel M4 muscarinic acetylcholine receptor antagonists derived from PCS1055. ACS Pharmacol Transl Sci. 2021;4(4):1306-1321. doi:10.1021/acsptsci.1c00085. View Source
- [3] Bock A, et al. Allosteric modulators targeting CNS muscarinic receptors. Neuropharmacology. 2018;136(Pt C):427-437. doi:10.1016/j.neuropharm.2017.09.024. View Source
